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Compound of Interest |

2-Bromo-4-chloro-1-
Compound Name:

isopropoxybenzene
CAS No.: 201849-19-6
Cat. No.: B1525588

Get Quote

In the landscape of pharmaceutical development and fine chemical synthesis, the precise
structural verification of novel or intermediate compounds is paramount. 2-Bromo-4-chloro-1-
isopropoxybenzene represents a class of polysubstituted aromatic ethers whose utility is
defined by the specific arrangement of its functional groups. Fourier-Transform Infrared (FT-IR)
spectroscopy serves as a rapid, non-destructive, and highly informative analytical technique to
confirm the molecular identity of such compounds.[1] By measuring the absorption of infrared
radiation, we can identify the characteristic vibrational modes of the molecule's covalent bonds,
effectively generating a unique molecular "fingerprint".[1]

This guide provides a comprehensive analysis of the expected infrared spectrum of 2-Bromo-
4-chloro-1-isopropoxybenzene. We will deconstruct the molecule into its constituent
functional groups, predict the corresponding absorption bands based on established
spectroscopic principles, and provide a field-proven experimental protocol for acquiring a high-
fidelity spectrum. The insights herein are tailored for researchers and drug development
professionals who require both theoretical understanding and practical guidance for structural
characterization.
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Molecular Architecture and Key Vibrational Units

To interpret the infrared spectrum of 2-Bromo-4-chloro-1-isopropoxybenzene, we must first
consider its molecular structure and the distinct vibrational units it contains. The molecule is
composed of a benzene ring with three substituents: a bromine atom, a chlorine atom, and an
isopropoxy group. Each of these components gives rise to characteristic absorption bands in
the IR spectrum.

The primary vibrational units are:

e The Isopropoxy Group: This includes aliphatic C-H bonds in the methyl and methine groups,
as well as the C-O ether linkage.

e The Trisubstituted Aromatic Ring: This involves aromatic C-H bonds, C=C ring stretching
vibrations, and out-of-plane bending modes that are highly indicative of the 1,2,4-substitution
pattern.[2][3]

o Carbon-Halogen Bonds: The C-Cl and C-Br bonds have characteristic stretching vibrations in

the low-frequency region of the spectrum.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1525588?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

